Cas no 2167953-44-6 (5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester)

• Product Name: 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester
• CAS No: 2167953-44-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5046888
• Update Time: 2025-06-07

5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(5-oxo-2-pyrrolidinyl)-, methyl ester
• 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester

• Inchi： 1S/C11H12N2O3/c1-16-11(15)8-4-7(5-12-6-8)9-2-3-10(14)13-9/h4-6,9H,2-3H2,1H3,(H,13,14)
• InChI Key： WHOQCOHNSYJRAS-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2CCC(=O)N2)C=C1C(OC)=O

Additional information on 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester

Introduction to 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester (CAS No. 2167953-44-6)

5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester (CAS No. 2167953-44-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 5-(5-oxopyrrolidin-2-yl)pyridine-3-carboxylate, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester is C₁₁H₁₃N₂O₃, and its molecular weight is approximately 219.23 g/mol. The compound features a pyridine ring linked to a pyrrolidinone moiety via a methoxy group, which contributes to its distinct chemical and biological properties. The presence of these functional groups makes it a valuable candidate for various applications in drug discovery and development.

In terms of chemical synthesis, 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester can be prepared through several routes. One common method involves the reaction of nicotinic acid methyl ester with a suitable pyrrolidinone derivative under appropriate conditions. This reaction typically proceeds via nucleophilic addition followed by cyclization, resulting in the formation of the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound in larger quantities for further research and development.

The biological activities of 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester have been the subject of numerous studies. One of the key areas of interest is its potential as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors play crucial roles in various physiological processes, including neurotransmission, cognitive function, and pain modulation. Research has shown that compounds with similar structures can exhibit selective binding to specific nAChR subtypes, which could have therapeutic implications for conditions such as Alzheimer's disease, Parkinson's disease, and nicotine addiction.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester to selectively bind to α7 nAChRs with high affinity. This selective binding property is particularly important because α7 nAChRs are involved in cognitive functions and have been implicated in neurodegenerative diseases. The study also demonstrated that the compound exhibited favorable pharmacokinetic properties, suggesting its potential as a lead molecule for further drug development.

In addition to its potential as a therapeutic agent, 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester has been explored for its use as a tool compound in biochemical assays and cellular studies. Its ability to selectively interact with specific receptor subtypes makes it a valuable reagent for investigating the functional roles of these receptors in various biological systems. This has led to its use in high-throughput screening assays to identify novel compounds with similar or enhanced activities.

The safety profile of 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester is another important aspect that has been evaluated in preclinical studies. Initial toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug candidates. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-(5-Oxopyrrolidin-2-yl)nicotinic Acid Methyl Ester (CAS No. 2167953-44-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent or tool compound. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the broader understanding of nicotinic acetylcholine receptors and their roles in human health and disease.